Cas no 2090729-53-4 (2-(6-Fluoro-3-oxo-2,1-benzothiazol-1-yl)acetic acid)

• Product Name: 2-(6-Fluoro-3-oxo-2,1-benzothiazol-1-yl)acetic acid
• CAS No: 2090729-53-4
• MF: C₉H₆FNO₃S
• MW: 227.212244510651
• CID: 5267369
• Update Time: 2025-10-28

2-(6-Fluoro-3-oxo-2,1-benzothiazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-Fluoro-3-oxo-2,1-benzothiazol-1-yl)acetic acid

• Inchi： 1S/C9H6FNO3S/c10-5-1-2-6-7(3-5)11(4-8(12)13)15-9(6)14/h1-3H,4H2,(H,12,13)
• InChI Key： WAJNJJNXYSFEBQ-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C2=C(C=CC(F)=C2)C(=O)S1

Additional information on 2-(6-Fluoro-3-oxo-2,1-benzothiazol-1-yl)acetic acid

Introduction to 2-(6-Fluoro-3-oxo-2,1-benzothiazol-1-yl)acetic acid (CAS No. 2090729-53-4)

2-(6-Fluoro-3-oxo-2,1-benzothiazol-1-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2090729-53-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiazole class, a heterocyclic aromatic structure known for its diverse biological activities and applications in drug development. The presence of a fluorine atom at the 6-position and an ester-like functionality at the 3-position enhances its pharmacological potential, making it a subject of intense study for its potential therapeutic applications.

The benzothiazole core is a privileged scaffold in medicinal chemistry, widely recognized for its role in the synthesis of bioactive molecules. Its structural features contribute to favorable interactions with biological targets, including enzymes and receptors. In particular, the 6-fluoro substitution pattern is strategically significant as fluorine atoms are frequently incorporated into pharmaceuticals to improve metabolic stability, binding affinity, and overall efficacy. The 3-oxo group introduces a polar moiety that can enhance solubility and interaction with biological systems, further augmenting the compound's pharmacological profile.

2-(6-Fluoro-3-oxo-2,1-benzothiazol-1-yl)acetic acid exhibits promising properties that make it a valuable intermediate in the synthesis of novel therapeutic agents. Its acetic acid moiety suggests potential applications in the development of inhibitors or modulators targeting metabolic pathways. Recent studies have highlighted the importance of benzothiazole derivatives in addressing various diseases, including infectious disorders and chronic conditions. The structural motifs present in this compound align well with known pharmacophores that contribute to its biological activity.

One of the most compelling aspects of 2-(6-Fluoro-3-oxo-2,1-benzothiazol-1-yl)acetic acid is its versatility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop molecules with enhanced pharmacokinetic profiles and improved target specificity. For instance, modifications at the 5-position or 7-position of the benzothiazole ring have been explored to fine-tune biological activity. The fluorine atom at the 6-position plays a crucial role in modulating electronic properties and steric interactions, which are critical for drug-receptor binding.

In contemporary pharmaceutical research, 2-(6-Fluoro-3-oxo-2,1-benzothiazol-1-yl)acetic acid has been investigated for its potential role in addressing emerging challenges in drug discovery. The increasing prevalence of resistant pathogens and the need for more effective therapeutic strategies have driven interest in novel chemical entities like this compound. Preliminary studies suggest that derivatives of this scaffold may exhibit inhibitory effects on key enzymes involved in bacterial metabolism or viral replication. Such findings underscore the importance of exploring structurally diverse compounds for next-generation therapeutics.

The synthesis of 2-(6-Fluoro-3-oxo-2,1-benzothiazol-1-yl)acetic acid involves multi-step organic transformations that highlight advancements in synthetic methodologies. Key steps typically include condensation reactions to form the benzothiazole ring system followed by functional group modifications to introduce the fluorine atom and ester-like functionality. These synthetic routes are optimized for high yield and purity, ensuring that researchers have access to high-quality material for further investigation.

The pharmacological evaluation of CAS No. 2090729-53-4 has revealed intriguing properties that warrant further exploration. In vitro assays have demonstrated interactions with enzymes such as cytochrome P450 monooxygenases, which are critical for drug metabolism. Additionally, preliminary cell-based assays suggest potential effects on pathways relevant to inflammation and immune response. These findings open avenues for investigating its therapeutic potential in conditions where modulation of these pathways is beneficial.

As research progresses, 2-(6-Fluoro)-3-oxybenzothiazole acetic acid derivative continues to be a focal point for medicinal chemists seeking innovative solutions to complex biological challenges. Its unique structural features offer opportunities for designing molecules with tailored properties, including improved bioavailability and reduced side effects. Collaborative efforts between academia and industry are essential to fully realize its potential as a lead compound or intermediate in drug development pipelines.

The growing body of literature on benzothiazole derivatives underscores their significance as pharmacologically relevant compounds. CAS No. 2090729–53–4, with its distinct substitution pattern, exemplifies how strategic modifications can yield promising candidates for further optimization. Future studies may focus on exploring analogs with different substituents or employing computational methods to predict novel bioactivities.

In conclusion, 2-(6-fluoro)-3-oxybenzothiazole acetic acid (CAS No: 2090729–53–4) represents a compelling subject of research due to its structural complexity and potential biological relevance。 Its benzothiazole core combined with fluorine substitution makes it an attractive candidate for developing new therapeutic agents。 Continued investigation into this compound promises to contribute valuable insights into drug design principles and expand our arsenal against various diseases。